Cas no 2168652-44-4 (Ethyl 2-chloro-5-(methylamino)isonicotinate)

• Product Name: Ethyl 2-chloro-5-(methylamino)isonicotinate
• CAS No: 2168652-44-4
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• CID: 5909520
• PubChem ID: 122198424
• Update Time: 2025-05-20

Ethyl 2-chloro-5-(methylamino)isonicotinate Chemical and Physical Properties

Names and Identifiers

• EN300-6511396
• 2168652-44-4
• Ethyl 2-chloro-5-(methylamino)isonicotinate
• ethyl 2-chloro-5-(methylamino)pyridine-4-carboxylate

• Inchi： 1S/C9H11ClN2O2/c1-3-14-9(13)6-4-8(10)12-5-7(6)11-2/h4-5,11H,3H2,1-2H3
• InChI Key： BHAMQRKRYXOAAA-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OCC)=C(C=N1)NC

Computed Properties

• Exact Mass: 214.0509053g/mol
• Monoisotopic Mass: 214.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.2Ų

Additional information on Ethyl 2-chloro-5-(methylamino)isonicotinate

Ethyl 2-chloro-5-(methylamino)isonicotinate (CAS No. 2168652-44-4): A Comprehensive Overview in Modern Chemical Biology

Ethyl 2-chloro-5-(methylamino)isonicotinate (CAS No. 2168652-44-4) is a significant compound in the realm of chemical biology, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, characterized by its isonicotinic acid derivative structure, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its molecular formula and distinct functional groups make it a valuable candidate for further exploration in pharmaceutical and agrochemical applications.

The< strong>Ethyl 2-chloro-5-(methylamino)isonicotinate molecule consists of a chloro-substituted benzene ring fused with a pyridine ring, an arrangement that imparts unique electronic and steric properties. The presence of both chloro and methylamino groups enhances its reactivity, making it an attractive building block for medicinal chemists. Recent studies have highlighted its potential in the development of novel therapeutic agents, particularly in addressing challenges related to antibiotic resistance and inflammation.

In the context of drug discovery, the< strong>Ethyl 2-chloro-5-(methylamino)isonicotinate (CAS No. 2168652-44-4) has been investigated for its ability to modulate various biological pathways. For instance, its structural analogs have shown promise in inhibiting bacterial enzymes that are crucial for bacterial survival and proliferation. This has opened up new avenues for the development of next-generation antibiotics that can circumvent existing resistance mechanisms.

Moreover, the< strong>Ethyl 2-chloro-5-(methylamino)isonicotinate scaffold has been explored for its anti-inflammatory properties. Researchers have identified derivatives of this compound that exhibit significant activity against inflammatory cytokines and enzymes, suggesting their potential use in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The chloro and methylamino substituents play a pivotal role in modulating the compound's interaction with target proteins, thereby enhancing its therapeutic efficacy.

The synthesis of< strong>Ethyl 2-chloro-5-(methylamino)isonicotinate involves multi-step organic reactions that highlight the compound's synthetic versatility. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity levels. These synthetic strategies not only facilitate the production of< strong>Ethyl 2-chloro-5-(methylamino)isonicotinate but also provide insights into developing similar compounds with tailored biological activities.

Recent advancements in computational chemistry have further enhanced the understanding of< strong>Ethyl 2-chloro-5-(methylamino)isonicotinate's interactions with biological targets. Molecular docking studies have been instrumental in predicting binding affinities and identifying key residues involved in drug-receptor interactions. These computational approaches complement experimental investigations, allowing researchers to design more effective derivatives with improved pharmacokinetic profiles.

The< strong>Ethyl 2-chloro-5-(methylamino)isonicotinate (CAS No. 2168652-44-4) has also been studied for its potential applications in agrochemicals. Its structural features make it a suitable precursor for developing novel pesticides that target specific pests while minimizing environmental impact. The chloro group enhances its bioactivity against certain enzymatic systems in pests, while the methylamino group contributes to its stability under various environmental conditions.

In conclusion, the< strong>Ethyl 2-chloro-5-(methylamino)isonicotinate represents a fascinating compound with broad applications in chemical biology and pharmaceutical research. Its unique structural attributes and reactivity make it a valuable tool for developing innovative therapeutics targeting various diseases. As research continues to uncover new aspects of this compound, it is expected to play an increasingly significant role in advancing drug discovery and development efforts worldwide.